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Compound of Interest

Compound Name: 2-Methyl-2-thiopseudourea sulfate

Cat. No.: B1294348 Get Quote

Essential Safety and Handling Guide for 2-
Methyl-2-thiopseudourea Sulfate
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for handling 2-Methyl-2-thiopseudourea sulfate (CAS RN: 867-44-7).

Adherence to these procedures is critical to ensure personal safety and minimize

environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Methyl-2-thiopseudourea sulfate is classified as harmful if swallowed.[1][2][3][4][5] Some

safety data sheets also indicate that it is suspected of causing cancer and damaging fertility or

the unborn child.[5] It is a white crystalline powder that can be hygroscopic.[6] Therefore,

appropriate PPE is mandatory to prevent exposure.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber)
To prevent skin contact.[5]

Eye/Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be required for

larger quantities.

To protect eyes from dust

particles. Conforms to OSHA's

29 CFR 1910.133 or European

Standard EN166.[1]

Skin and Body Protection
Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

To prevent skin contact with

dust or spills.[5]

Respiratory Protection

Use a NIOSH/MSHA approved

respirator if ventilation is

inadequate or for handling

large quantities.

To prevent inhalation of dust.

Safe Handling and Operational Workflow
Proper handling techniques are crucial to minimize risk. Always work in a well-ventilated area,

preferably in a chemical fume hood, to avoid dust dispersion.[2][4]

Experimental Protocol for Handling:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Designate a

specific area for handling the compound.

Weighing and Transfer: Conduct weighing and transferring of the solid material within a

chemical fume hood to control dust. Use non-sparking tools.[4]

Solution Preparation: If preparing a solution, add the solid to the solvent slowly to avoid

splashing. Note that it is unstable in solution and should be reconstituted just prior to use.[7]

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[1][2][3] Do not

eat, drink, or smoke in the work area.[1][2][3][5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

strong oxidizing agents.[8]
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Diagram 1: Safe Handling Workflow

Step 1: Don PPE
(Gloves, Goggles, Lab Coat)

Step 2: Prepare Workspace
(Chemical Fume Hood)

Step 3: Weigh & Transfer
(Use Non-Sparking Tools)

Step 4: Solution Preparation
(Add Solid to Solvent Slowly)

Step 5: Post-Handling Hygiene
(Wash Hands Thoroughly)

Step 6: Secure Storage
(Cool, Dry, Ventilated Area)

Click to download full resolution via product page

A step-by-step workflow for the safe handling of 2-Methyl-2-thiopseudourea sulfate.

Spill and Emergency Procedures
In the event of a spill, it is important to act quickly and safely.

Small Spills: For small spills, carefully sweep up the solid material, taking care not to create

dust, and place it into a suitable, labeled container for disposal.[1][3]
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Large Spills: For larger spills, evacuate the area and prevent entry. Wear appropriate PPE,

including respiratory protection.

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[1]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. Get medical attention if irritation persists.[1]

Ingestion: If swallowed, rinse mouth with water and call a poison center or doctor.[1][2][3]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical

attention.[1]

Disposal Plan
Dispose of 2-Methyl-2-thiopseudourea sulfate and any contaminated materials as hazardous

waste.

Disposal Protocol:

Waste Collection: Collect waste material in a clearly labeled, sealed container.

Regulatory Compliance: Dispose of the contents and container at an approved waste

disposal plant.[1][2][3] All disposal practices must be in accordance with federal, state, and

local regulations.[3] Do not empty into drains.[1]

Professional Disposal: It is recommended to entrust the disposal to a licensed waste

disposal company.[2]

Diagram 2: Chemical Waste Disposal Logic
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Chemical Waste Generated

Is container properly labeled?

Label container as 'Hazardous Waste'

No

Store in a designated, secure area

Yes

Arrange for licensed waste disposal

Click to download full resolution via product page

A logical flow for the proper disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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